Cas no 782460-95-1 (2-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamidothiophene-3-carboxamide)

• Product Name: 2-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamidothiophene-3-carboxamide
• CAS No: 782460-95-1
• MF: C₂₁H₁₉N₃O₄S₂
• MW: 441.523262262344
• CID: 6007066
• PubChem ID: 2089917
• Update Time: 2025-05-22

2-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamidothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamidothiophene-3-carboxamide
• 2-(4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)benzamido)thiophene-3-carboxamide
• 3-Thiophenecarboxamide, 2-[[4-[(3,4-dihydro-2(1H)-isoquinolinyl)sulfonyl]benzoyl]amino]-
• Z29084086
• F1358-0320
• AKOS001043508
• 2-[[4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)benzoyl]amino]thiophene-3-carboxamide
• 782460-95-1
• SR-01000011736-1
• SR-01000011736
• 2-[4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamido]thiophene-3-carboxamide

• Inchi： 1S/C21H19N3O4S2/c22-19(25)18-10-12-29-21(18)23-20(26)15-5-7-17(8-6-15)30(27,28)24-11-9-14-3-1-2-4-16(14)13-24/h1-8,10,12H,9,11,13H2,(H2,22,25)(H,23,26)
• InChI Key： GIZKDIRMEBANHM-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=CC=C(S(N3CCC4=C(C3)C=CC=C4)(=O)=O)C=C2)SC=CC=1C(N)=O

Computed Properties

• Exact Mass: 441.08169844g/mol
• Monoisotopic Mass: 441.08169844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Density: 1.463±0.06 g/cm3(Predicted)
• pka: 11.81±0.70(Predicted)

Additional information on 2-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamidothiophene-3-carboxamide

Comprehensive Overview of 2-4-(1,2,3,4-Tetrahydroisoquinoline-2-sulfonyl)benzamidothiophene-3-carboxamide (CAS No. 782460-95-1)

2-4-(1,2,3,4-Tetrahydroisoquinoline-2-sulfonyl)benzamidothiophene-3-carboxamide (CAS No. 782460-95-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, combines a tetrahydroisoquinoline moiety with a thiophene-carboxamide backbone, making it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are particularly intrigued by its potential as a scaffold for designing novel therapeutic agents.

The molecular formula of 2-4-(1,2,3,4-Tetrahydroisoquinoline-2-sulfonyl)benzamidothiophene-3-carboxamide reflects its complex architecture, which includes a sulfonyl bridge and an amide linkage. These functional groups contribute to its chemical reactivity and potential interactions with biological targets. The compound's CAS number 782460-95-1 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documentation. Its synthesis typically involves multi-step organic reactions, highlighting the importance of precise control over reaction conditions to achieve high yields and purity.

In recent years, the demand for tetrahydroisoquinoline derivatives has surged due to their diverse pharmacological properties. 2-4-(1,2,3,4-Tetrahydroisoquinoline-2-sulfonyl)benzamidothiophene-3-carboxamide is no exception, with studies exploring its potential as a modulator of enzymatic activity or receptor binding. The thiophene ring in its structure is particularly noteworthy, as this heterocycle is commonly found in FDA-approved drugs, underscoring its relevance in modern drug design.

One of the most frequently asked questions in online searches is: "What are the applications of tetrahydroisoquinoline sulfonamide derivatives?" This compound's sulfonamide group is a key feature, as it often imparts enhanced solubility and bioavailability—critical factors in drug development. Researchers are also investigating its potential in targeting specific disease pathways, aligning with the growing trend of personalized medicine and targeted therapies.

The physicochemical properties of 2-4-(1,2,3,4-Tetrahydroisoquinoline-2-sulfonyl)benzamidothiophene-3-carboxamide (CAS No. 782460-95-1) are of particular interest to chemists and formulators. Its molecular weight, logP value, and hydrogen bonding capacity influence its pharmacokinetic profile, making it a candidate for further optimization. These properties are often discussed in forums and research papers, reflecting the compound's relevance in both academic and industrial settings.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of tetrahydroisoquinoline-based compounds. Modifications to the benzamidothiophene moiety of this molecule could lead to derivatives with improved efficacy or reduced side effects. Such explorations are frequently documented in patent applications, highlighting the commercial potential of this chemical class.

From a synthetic chemistry perspective, the preparation of 2-4-(1,2,3,4-Tetrahydroisoquinoline-2-sulfonyl)benzamidothiophene-3-carboxamide presents interesting challenges and opportunities. The sulfonylation step and subsequent amide coupling require careful optimization to prevent side reactions. These synthetic considerations are often searched by organic chemists looking for efficient routes to similar compounds.

In the context of drug discovery, the bioisosteric potential of this molecule's components is worth noting. The tetrahydroisoquinoline fragment could serve as a replacement for other nitrogen-containing heterocycles in lead optimization programs. This aspect makes CAS No. 782460-95-1 particularly valuable for medicinal chemists working on scaffold hopping strategies.

Analytical characterization of 2-4-(1,2,3,4-Tetrahydroisoquinoline-2-sulfonyl)benzamidothiophene-3-carboxamide typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for research purposes. The analytical data for this substance are often requested by quality control laboratories and contract research organizations.

The stability profile of this compound under various conditions (pH, temperature, light exposure) is another area of practical importance. Proper storage of 2-4-(1,2,3,4-Tetrahydroisoquinoline-2-sulfonyl)benzamidothiophene-3-carboxamide (CAS No. 782460-95-1) is crucial for maintaining its integrity, a consideration frequently overlooked in early-stage research but critical for reproducible results.

Looking at market trends, there's growing interest in sulfonamide-containing pharmaceuticals, which positions this compound as a potentially valuable intermediate. The global pharmaceutical industry's focus on central nervous system (CNS) drugs and enzyme inhibitors aligns well with the structural features of this molecule, suggesting possible future applications in these therapeutic areas.

In conclusion, 2-4-(1,2,3,4-Tetrahydroisoquinoline-2-sulfonyl)benzamidothiophene-3-carboxamide (CAS No. 782460-95-1) represents an intriguing chemical entity with multiple points of interest for researchers. Its complex structure offers numerous possibilities for modification, while its functional groups provide handles for biological activity. As the scientific community continues to explore tetrahydroisoquinoline derivatives and thiophene-based compounds, this particular molecule stands as a testament to the creativity and potential of modern medicinal chemistry.